Cas no 91915-69-4 (7-Quinolinol, 2,4-bis(trifluoromethyl)-)
91915-69-4 structure
Product Name:7-Quinolinol, 2,4-bis(trifluoromethyl)-
CAS No:91915-69-4
MF:C11H5F6NO
MW:281.153923749924
CID:747955
Update Time:2023-11-18
7-Quinolinol, 2,4-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 7-Quinolinol, 2,4-bis(trifluoromethyl)-
- 2,4-bis(trifluoromethyl)-1H-quinolin-7-one
- 2,4-Bis(trifluoromethyl)quinolin-7(1H)-one
- CID 136241321
-
- Inchi: 1S/C11H5F6NO/c12-10(13,14)7-4-9(11(15,16)17)18-8-3-5(19)1-2-6(7)8/h1-4,19H
- InChI Key: KCNMMEYVKULLNY-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(F)(F)F)N=C2C=C(C=CC=12)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 328
- Topological Polar Surface Area: 33.1
Experimental Properties
- Density: 1.542±0.06 g/cm3(Predicted)
- Melting Point: 212 °C
- Boiling Point: 282.2±35.0 °C(Predicted)
- pka: 7.89±0.40(Predicted)
7-Quinolinol, 2,4-bis(trifluoromethyl)- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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